Cas no 292063-50-4 ((2-methyl-1-piperazinyl)phenyl-Methanone)

• Product Name: (2-methyl-1-piperazinyl)phenyl-Methanone
• CAS No: 292063-50-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD16811515
• CID: 1110421
• PubChem ID: 10560134
• Update Time: 2025-05-24

(2-methyl-1-piperazinyl)phenyl-Methanone Chemical and Physical Properties

Names and Identifiers

• (2-methyl-1-piperazinyl)phenyl-Methanone
• N-(benzoyl)-2-methylpiperazine
• MFCD16811515
• J-502104
• CC1CNCCN1C(=O)C1=CC=CC=C1
• SCHEMBL1090152
• (2-methylpiperazin-1-yl)-phenylmethanone
• (2-Methylpiperazin-1-yl)(phenyl)methanone
• 292063-50-4
• AKOS011966390
• 1-Benzoyl-2-methylpiperazine
• (R)-(2-methylpiperazin-1-yl)(phenyl)methanone

• MDL： MFCD16811515
• Inchi： 1S/C12H16N2O/c1-10-9-13-7-8-14(10)12(15)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key： SXAIXGMQDJUBDK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCNCC1C

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-methyl-1-piperazinyl)phenyl-Methanone

(2-Methyl-1-Piperazinyl)Phenyl-Methanone: A Comprehensive Overview

The compound (2-Methyl-1-Piperazinyl)Phenyl-Methanone, identified by the CAS number 292063-50-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself suggests a complex structure, with the piperazine ring and phenyl group playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry. Piperazine, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds, making it a valuable component in drug design. The presence of a methyl group at the 2-position of the piperazine ring in (2-Methyl-1-Piperazinyl)Phenyl-Methanone introduces steric effects that can influence the compound's interaction with biological targets.

The phenyl group attached to the piperazine ring further enhances the molecule's versatility. Phenyl groups are often used in drug design to improve lipophilicity and membrane permeability. In this compound, the phenyl group is connected via a methanone (ketone) functional group, which can participate in various chemical reactions and interactions. This structure makes (2-Methyl-1-Piperazinyl)Phenyl-Methanone a promising candidate for exploring new therapeutic agents.

From a synthetic perspective, the preparation of (2-Methyl-1-Piperazinyl)Phenyl-Methanone involves a series of well-established organic reactions. The synthesis typically begins with the formation of the piperazine ring, followed by alkylation to introduce the methyl group. The final step involves coupling the modified piperazine with an aryl ketone to form the complete structure. This multi-step synthesis demonstrates the molecule's accessibility and scalability for large-scale production.

In terms of pharmacological applications, (2-Methyl-1-Piperazinyl)Phenyl-Methanone has shown potential as a modulator of various biological targets. Recent research has focused on its ability to inhibit enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE). The compound's unique structure allows it to interact with the active site of AChE, potentially leading to improved cognitive function in conditions like Alzheimer's disease.

Beyond enzyme inhibition, (2-Methyl-1-Piperazinyl)Phenyl-Methanone has also been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can suppress pro-inflammatory cytokines, making it a potential candidate for treating inflammatory diseases such as arthritis or inflammatory bowel disease (IBD). These findings underscore the compound's versatility and its potential impact on multiple therapeutic areas.

The environmental impact and safety profile of (2-Methyl-1-Piperazinyl)Phenyl-Methanone are additional considerations for its use in pharmaceutical applications. Recent eco-toxicological studies have evaluated its biodegradability and toxicity to aquatic organisms. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which aligns with current environmental regulations for pharmaceuticals.

In conclusion, (2-Methyl-1-Piperazinyl)Phenyl-Methanone is a versatile and intriguing compound with significant potential in drug discovery and development. Its unique structure, combined with promising pharmacological properties, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly remain at the forefront of medicinal chemistry.